N-methyl-2-(4-pyridin-2-yloxyphenoxy)acetamide

• IUPAC Name: N-methyl-2-(4-pyridin-2-yloxyphenoxy)acetamide
• InChI: InChI=1S/C14H14N2O3/c1-15-13(17)10-18-11-5-7-12(8-6-11)19-14-4-2-3-9-16-14/h2-9H,10H2,1H3,(H,15,17)
• InChI Key: LRWBUIZFEKQFKI-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)COC1=CC=C(C=C1)OC2=CC=CC=N2
• Molecular Formula: C14H14N2O3
• Molecular Weight: 258.27 g/mol

Description

N-methyl-2-(4-pyridin-2-yloxyphenoxy)acetamide, also known as MPPA, is a chemical compound that has been extensively studied for its potential use in scientific research. MPPA is a member of the pyridine class of compounds and is known for its ability to bind to specific receptors in the body, making it a promising candidate for use in a variety of applications.

Mechanism of Action

The mechanism of action of N-methyl-2-(4-pyridin-2-yloxyphenoxy)acetamide involves its binding to the sigma-1 receptor. This binding activates a series of signaling pathways within the cell, leading to changes in cellular function. The exact nature of these changes is still being studied, but it is thought that N-methyl-2-(4-pyridin-2-yloxyphenoxy)acetamide may be able to modulate the activity of other receptors and ion channels in the body.
Biochemical and Physiological Effects:
N-methyl-2-(4-pyridin-2-yloxyphenoxy)acetamide has been shown to have a variety of biochemical and physiological effects. In animal studies, N-methyl-2-(4-pyridin-2-yloxyphenoxy)acetamide has been shown to have analgesic (pain-relieving) effects, as well as anxiolytic (anti-anxiety) and antidepressant effects. N-methyl-2-(4-pyridin-2-yloxyphenoxy)acetamide has also been shown to improve memory and cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-methyl-2-(4-pyridin-2-yloxyphenoxy)acetamide in scientific research is its specificity for the sigma-1 receptor. This allows researchers to study the function of this receptor in isolation, without the potential confounding effects of other receptors or signaling pathways. However, one limitation of using N-methyl-2-(4-pyridin-2-yloxyphenoxy)acetamide is its relatively low potency, which may limit its usefulness in certain experiments.

Future Directions

There are several potential future directions for research on N-methyl-2-(4-pyridin-2-yloxyphenoxy)acetamide. One area of interest is its potential use as a therapeutic agent for the treatment of pain, anxiety, and depression. Another area of interest is its potential use as a tool for studying the function of the sigma-1 receptor in a variety of physiological processes. Finally, there is potential for the development of more potent analogs of N-methyl-2-(4-pyridin-2-yloxyphenoxy)acetamide that could be used in a wider range of experiments.

Synthesis Methods

The synthesis of N-methyl-2-(4-pyridin-2-yloxyphenoxy)acetamide involves the reaction of 2-(4-pyridin-2-yloxyphenoxy)acetic acid with methylamine. The resulting compound is then purified and characterized using a variety of analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

Scientific Research Applications

N-methyl-2-(4-pyridin-2-yloxyphenoxy)acetamide has been studied extensively for its potential use in scientific research. One area of interest is its potential as a tool for studying the function of specific receptors in the body. N-methyl-2-(4-pyridin-2-yloxyphenoxy)acetamide has been shown to bind to a specific receptor called the sigma-1 receptor, which is involved in a variety of physiological processes, including pain perception, memory, and mood regulation.